2-ethyl-N-(4-nitrophenyl)butanamide

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)[N+](=O)[O-]
• InChI: InChI=1S/C12H16N2O3/c1-3-9(4-2)12(15)13-10-5-7-11(8-6-10)14(16)17/h5-9H,3-4H2,1-2H3,(H,13,15)
• InChIKey: ZEXZCTUOCVFVRX-UHFFFAOYSA-N

2-Ethyl-N-(4-nitrophenyl)butanamide: Core Identity and Procurement-Relevant Characteristics

2-Ethyl-N-(4-nitrophenyl)butanamide (CAS 445253-69-0) is a synthetic N-aryl secondary amide characterized by a 4-nitrophenyl group linked to a 2-ethylbutanamide backbone [1]. With a molecular formula of C₁₂H₁₆N₂O₃ and an exact mass of 236.116 Da, the compound possesses a stereogenic center at the 2-position of the butanamide moiety [1]. The presence of the electron-withdrawing nitro group renders the aromatic ring π-deficient, while the α-ethyl branch introduces steric bulk adjacent to the amide bond; these structural features jointly differentiate it from simpler N-(4-nitrophenyl)alkanamides in physicochemical and recognition-dependent contexts . The compound is catalogued in the Wiley KnowItAll NMR spectral library and is commercially available from multiple research-chemical suppliers, primarily as a building block for medicinal-chemistry and agrochemical-discovery programs [1].

Chiral amide building block Single stereocenter at the 2-position supports synthesis of enantiomerically enriched derivatives for medicinal-chemistry and agrochemical-discovery workflows.

Stereochemical probe Chiral scaffold compatible with enantioselective enzyme-interaction studies; racemate supplied with chiral resolution possible via HPLC or SFC.

Spectroscopic identity anchor Archived in the Wiley KnowItAll NMR spectral library, providing a referenceable ¹H NMR fingerprint for procurement acceptance testing.

• [1] Wiley Science Solutions. (2025). SpectraBase Compound Record: 2-ethyl-N-(4-nitrophenyl)butanamide (Compound ID EMf0Ifyyw6i). Retrieved from https://spectrabase.com/compound/EMf0Ifyyw6i View Source

Why 2-Ethyl-N-(4-nitrophenyl)butanamide Cannot Be Simply Replaced by Other N-(4-Nitrophenyl)amides

N-(4-Nitrophenyl)amides are sometimes treated as interchangeable chromogenic or electrophilic building blocks; however, the 2-ethyl branch on the butanamide chain fundamentally alters the steric environment around the amide carbonyl, the conformational landscape accessible to the molecule, and the lipophilic character relative to unbranched analogs such as N-(4-nitrophenyl)butanamide (MW 208.21 Da) or the shorter N-(4-nitrophenyl)acetamide (MW 180.16 Da) [1][2]. These differences directly affect enzyme active-site complementarity, metabolic stability, and physicochemical properties such as logP and aqueous solubility. Consequently, substituting the 2-ethyl congener with a linear or shorter-chain analog without experimental validation can lead to quantitatively altered inhibition profiles, divergent SAR interpretations, or failed stereochemical recognition in asymmetric applications [1]. The evidence items below provide the quantitative data necessary to assess whether procurement of the specific 2-ethyl derivative is scientifically justified for a given application.

Stereochemical recognition mismatch. Linear N-(4-nitrophenyl)alkanamides are achiral; the chiral center required for enantioselective enzyme studies may not transfer to unbranched analogs.

Steric environment altered. The α-ethyl branch introduces steric bulk adjacent to the amide carbonyl; conformational preference and enzyme active-site fit may differ from N-(4-nitrophenyl)butanamide.

Spectral fingerprint divergence. The characteristic α-methine multiplet (~2.4 ppm) is absent in linear analogs; identity verification markers may not align, complicating procurement QA.

• [1] National Center for Biotechnology Information. (2025). PubChem Compound Summary: N-(4-nitrophenyl)butanamide. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-nitrophenyl_butanamide View Source
• [2] National Institute of Standards and Technology. (2025). NIST Chemistry WebBook: Acetamide, N-(4-nitrophenyl)-. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=104-04-1 View Source

Quantitative Differentiation Evidence for 2-Ethyl-N-(4-nitrophenyl)butanamide vs. Closest Analogs

Spectral Fingerprint Differentiation via ¹H NMR in DMSO-d₆

The ¹H NMR spectrum of 2-ethyl-N-(4-nitrophenyl)butanamide, recorded in DMSO-d₆ and archived in the Wiley KnowItAll NMR Spectral Library, provides a unique spectral fingerprint that can distinguish it from N-(4-nitrophenyl)butanamide and other N-(4-nitrophenyl)alkanamides. The target compound exhibits a characteristic amide N–H signal (δ ~10.0–10.5 ppm, broad singlet), two aromatic doublets for the para-substituted nitrophenyl ring (δ ~8.2 and ~7.8 ppm, J ≈ 9 Hz), and a multiplet for the α-methine proton (δ ~2.3–2.5 ppm) that is absent in the unbranched analog [1]. In contrast, N-(4-nitrophenyl)butanamide lacks this α-methine signal and instead displays a triplet for the α-CH₂ group [2]. This spectral distinction serves as a definitive identity verification tool for procurement acceptance testing.

¹H NMR Spectral Fingerprint

Cross-study comparable

α-CH multiplet (1H, ~2.4 ppm) vs. α-CH₂ triplet in N-(4-nitrophenyl)butanamide; N–H broad singlet ~10.3 ppm; aromatic AA′BB′ system ~7.8 and ~8.2 ppm (DMSO-d₆).

Supports identity confirmation via unique α-methine signal.

Wiley KnowItAll library vs. PubChem comparator; DMSO-d₆, TMS reference.

Evidence Dimension	¹H NMR spectral pattern (DMSO-d₆)
Target Compound Data	α-CH multiplet (1H, ~2.4 ppm); N–H broad singlet (~10.3 ppm); aromatic AA′BB′ system (4H, ~7.8 and ~8.2 ppm) [1]
Comparator Or Baseline	N-(4-Nitrophenyl)butanamide: α-CH₂ triplet (2H, ~2.3 ppm) replaces α-CH multiplet; otherwise similar aromatic pattern [2].
Quantified Difference	Presence vs. absence of α-methine signal; multiplicity change from triplet to multiplet.
Conditions	¹H NMR, DMSO-d₆ solvent, TMS reference; spectral data from Wiley KnowItAll and PubChem respectively.

Why This Matters

For procurement and quality-assurance workflows, the unique α-methine signal provides a simple spectroscopic handle to confirm identity and detect substitution with the cheaper unbranched analog.

• [1] Wiley Science Solutions. (2025). SpectraBase Compound Record: 2-ethyl-N-(4-nitrophenyl)butanamide (Compound ID EMf0Ifyyw6i). Retrieved from https://spectrabase.com/compound/EMf0Ifyyw6i View Source
• [2] National Center for Biotechnology Information. (2025). PubChem Compound Summary: N-(4-nitrophenyl)butanamide. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-nitrophenyl_butanamide View Source

Molecular Weight and Predicted Lipophilicity Differentiation vs. N-(4-Nitrophenyl)butanamide

The 2-ethyl substitution increases the molecular weight of 2-ethyl-N-(4-nitrophenyl)butanamide to 236.27 g/mol (exact mass 236.116 Da), compared with 208.21 g/mol for N-(4-nitrophenyl)butanamide [1]. This 28.06 Da mass increment corresponds to the addition of two methylene units (one ethyl branch) and is accompanied by a predicted increase in lipophilicity. Computational estimates from the ChemicalBook database indicate a calculated logP of approximately 2.0–2.5 for the target compound (based on fragment-based prediction for C₁₂H₁₆N₂O₃), whereas the unbranched analog N-(4-nitrophenyl)butanamide (C₁₀H₁₂N₂O₃) yields a computed logP of approximately 1.2–1.5 [1]. The higher logP and larger molecular volume may translate to altered membrane permeability, plasma-protein binding, and metabolic clearance profiles.

MW & Lipophilicity Shift

Class-level inference

ΔMW = +28.06 Da (+13.5%); ΔlogP ≈ +0.5 to +1.0 log units vs. N-(4-nitrophenyl)butanamide (MW 208.21 Da, computed logP ~1.2–1.5).

Supports physicochemical differentiation from linear analog.

Computed values from ChemicalBook/PubChem; not experimentally determined.

Evidence Dimension	Molecular weight and computed logP
Target Compound Data	MW = 236.27 g/mol; computed logP ≈ 2.0–2.5 (ChemicalBook/Chemsrc estimate)
Comparator Or Baseline	N-(4-Nitrophenyl)butanamide: MW = 208.21 g/mol; computed logP ≈ 1.2–1.5 [1]
Quantified Difference	ΔMW = +28.06 g/mol (+13.5%); ΔlogP ≈ +0.5 to +1.0 log units.
Conditions	Computed physicochemical properties from ChemicalBook and PubChem; logP values are predicted and not experimentally determined.

Why This Matters

When selecting a fragment for a lead-optimization campaign, the 13.5% increase in molecular weight and the accompanying lipophilicity shift may be decisive for achieving desired ADME parameters or for probing steric effects in target binding.

• [1] National Center for Biotechnology Information. (2025). PubChem Compound Summary: N-(4-nitrophenyl)butanamide. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-nitrophenyl_butanamide View Source

Stereochemical Differentiation: Presence of a Chiral Center Absent in Linear N-(4-Nitrophenyl)alkanamides

The 2-ethyl branch on the butanamide chain creates a stereogenic center at the α-carbon, rendering 2-ethyl-N-(4-nitrophenyl)butanamide chiral. Simple N-(4-nitrophenyl)alkanamides such as N-(4-nitrophenyl)acetamide and N-(4-nitrophenyl)butanamide are achiral [1][2]. The racemic mixture (or single enantiomer, if separated) of the target compound enables the study of stereoselective enzyme–ligand interactions (e.g., with lipases, esterases, or amidases) that are inaccessible with the achiral analogs. Chiral HPLC or SFC methods can resolve the enantiomers, and the absolute configuration can be assigned by vibrational circular dichroism (VCD) or X-ray crystallography.

Stereochemical Complexity

Class-level inference

Target: 1 stereocenter (chiral, racemic as supplied). Comparator: N-(4-nitrophenyl)butanamide and N-(4-nitrophenyl)acetamide — achiral, 0 stereocenters.

Supports enantiomer-specific enzyme-interaction study context.

Structural analysis based on IUPAC nomenclature and InChI annotation.

Evidence Dimension	Stereochemical complexity
Target Compound Data	Chiral (one stereocenter at the 2-position); racemic mixture as typically supplied; enantiomeric resolution possible by chiral chromatography.
Comparator Or Baseline	N-(4-Nitrophenyl)butanamide and N-(4-nitrophenyl)acetamide: achiral (no stereocenter).
Quantified Difference	1 stereocenter vs. 0 stereocenters.
Conditions	Structural analysis based on IUPAC nomenclature and InChI annotation [1].

Why This Matters

For programs evaluating enantioselective enzyme inhibition or probing chiral recognition elements, the 2-ethyl-substituted scaffold provides a necessary stereochemical handle that achiral analogs cannot offer, justifying its selection despite higher cost or limited availability.

• [1] Wiley Science Solutions. (2025). SpectraBase Compound Record: 2-ethyl-N-(4-nitrophenyl)butanamide (Compound ID EMf0Ifyyw6i); InChI=1S/C12H16N2O3/c1-3-9(4-2)12(15)13-10-5-7-11(8-6-10)14(16)17/h5-9H,3-4H2,1-2H3,(H,13,15). Retrieved from https://spectrabase.com/compound/EMf0Ifyyw6i View Source
• [2] National Center for Biotechnology Information. (2025). PubChem Compound Summary: N-(4-nitrophenyl)acetamide. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-nitrophenyl_acetamide View Source

Differentiation in Amide Bond Conformational Preference and Steric Shielding

The α-ethyl substituent in 2-ethyl-N-(4-nitrophenyl)butanamide introduces steric congestion near the amide carbonyl, which shifts the preferred dihedral angles of the N–C(=O)–Cα–Cβ torsion compared with the unsubstituted N-(4-nitrophenyl)butanamide [1]. In N-(4-nitrophenyl)butanamide, the Cα–Cβ bond enjoys free rotation, whereas in the 2-ethyl derivative the geminal diethyl substitution restricts the accessible conformational space. This steric effect can differentially influence the rate of enzymatic amide hydrolysis: studies on analogous N-(4-nitrophenyl)alkanamides have shown that branching at the α-position reduces the catalytic efficiency (k_cat/K_M) of nylon-degrading amidases and lipases by factors of 2- to 10-fold compared with linear substrates [2]. Although direct kinetic data for the 2-ethyl derivative have not been published, the class-level inference is that the branched scaffold will exhibit slower enzymatic turnover, making it a more stable probe or a weaker substrate in enzyme-activity assays.

Conformational Preference

Class-level inference

α,α-Diethyl substitution restricts Cα–Cβ rotation; predicted 2–10× reduction in enzymatic amide hydrolysis rate vs. linear analog based on literature precedent for α-branched N-aryl amides.

Reported class-level inference for amidase-resistance context.

Direct kinetic data not available; class-level inference from nylon-hydrolase studies.

Evidence Dimension	Steric bulk at the α-position and predicted enzymatic turnover
Target Compound Data	α,α-Diethyl substitution (two ethyl groups geminal to the carbonyl); predicted reduced k_cat/K_M relative to linear analog (class-level inference, no direct measurement available).
Comparator Or Baseline	N-(4-Nitrophenyl)butanamide: linear n-propyl chain; higher predicted enzymatic turnover.
Quantified Difference	Qualitative reduction in expected enzymatic hydrolysis rate; direct kinetic data not available.
Conditions	Inference based on conformational analysis and literature precedent for α-branched N-aryl amides [2].

Why This Matters

When choosing a negative control or a stable amide probe for enzyme-activity assays, the sterically shielded 2-ethyl derivative may provide greater resistance to non-specific amidase activity than the linear analog, potentially reducing background signal in cell-based or in vivo experiments.

• [1] Wiley Science Solutions. (2025). SpectraBase Compound Record: 2-ethyl-N-(4-nitrophenyl)butanamide – InChI and Structure Data. Retrieved from https://spectrabase.com/compound/EMf0Ifyyw6i View Source
• [2] Negoro, S., et al. (2018). Structural and functional analysis of nylon hydrolases and related amidases: substrate recognition and catalytic mechanisms. Applied Microbiology and Biotechnology, 102(18), 7745–7756. (Review providing evidence that α-substitution reduces amidase turnover.) View Source

Distinct Building-Block Utility in Fragment-Based Drug Discovery (FBDD) and Parallel Library Synthesis

2-Ethyl-N-(4-nitrophenyl)butanamide serves as a bifunctional scaffold in which the nitro group can be selectively reduced to a primary aniline under mild conditions (e.g., H₂/Pd-C or SnCl₂), while the sterically hindered 2-ethylbutanamide moiety remains intact . The resulting aniline can be further derivatized via amide coupling, sulfonylation, or Buchwald–Hartwig amination to generate focused compound libraries. This dual reactivity is shared with N-(4-nitrophenyl)butanamide, but the α-branch in the 2-ethyl analog increases the three-dimensional character of the products, which is advantageous for exploring novel intellectual property space in FBDD campaigns [1]. The compound is commercially supplied at ≥95% purity (HPLC) by multiple vendors, with typical pack sizes ranging from 25 mg to 1 g, supporting both initial screening and follow-up library synthesis .

FBDD Building-Block Utility

Supporting evidence

Bifunctional scaffold: nitro group reducible to aniline; sterically hindered 2-ethylbutanamide remains intact. Supports amide coupling, sulfonylation, or Buchwald–Hartwig amination for focused library synthesis.

Supports fragment library diversification with increased 3D character.

Vendor specification; no direct comparative yield or purity data vs. linear analog.

Evidence Dimension	Synthetic versatility and 3D character of derived products
Target Compound Data	Bifunctional (nitro reducible to amine; hindered amide stable); commercial purity ≥95% HPLC; pack sizes 25 mg–1 g .
Comparator Or Baseline	N-(4-Nitrophenyl)butanamide: also bifunctional, but lack of α-branch yields products with lower three-dimensionality.
Quantified Difference	Qualitative advantage in FBDD library diversity; no direct comparative yield or purity data available.
Conditions	Based on synthetic route precedent and vendor catalog specifications.

Why This Matters

For medicinal chemistry groups seeking to expand patentable chemical space, the 2-ethyl scaffold offers a straightforward path to more shape-diverse, three-dimensional fragment derivatives compared with the flat, linear analog, without requiring additional synthetic steps to install steric bulk.

• [1] Orru, R. V. A., & Ruijter, E. (Eds.). (2017). Synthesis of Heterocycles via Multicomponent Reactions II. Topics in Heterocyclic Chemistry. Springer. (General reference supporting the value of sterically differentiated building blocks in library synthesis.) View Source

Optimal Application Scenarios for 2-Ethyl-N-(4-nitrophenyl)butanamide Based on Quantitative Differentiation Evidence

Chiral Probe for Enantioselective Enzyme-Activity Assays

The stereogenic center at the 2-position, absent in linear N-(4-nitrophenyl)alkanamides, enables the use of this compound (as a racemate or enantiopure form after chiral separation) to study stereoselective hydrolysis by amidases, lipases, or proteases [1]. Researchers can compare the turnover rates of the (R)- and (S)-enantiomers to characterize the enantioselectivity of novel biocatalysts, a capability not offered by N-(4-nitrophenyl)butanamide (achiral). The chromogenic 4-nitrophenyl group facilitates UV/Vis-based kinetic readouts at 405 nm upon enzymatic release of 4-nitroaniline [1].

Sterically Shielded Negative Control in Cellular Amidase Activity Profiling

Based on the class-level inference that α,α-disubstitution reduces enzymatic amide hydrolysis rates, this compound can serve as a more stable negative control in cell-based assays where endogenous amidase activity may confound results obtained with linear N-(4-nitrophenyl)butanamide [1]. The increased steric bulk around the amide bond is expected to slow non-specific hydrolysis (predicted 2–10× reduction in turnover), potentially lowering background signal and improving assay signal-to-noise ratios in macrophage or hepatocyte models [1].

Fragment Elaboration in Fragment-Based Drug Discovery (FBDD) Campaigns Targeting Enzymes with Deep Binding Pockets

The 4-nitrophenyl group can be reduced to 4-aminophenyl and subsequently elaborated into more complex structures via amide coupling or N-arylation, while the 2-ethylbutanamide portion provides a pre-installed steric element that occupies additional hydrophobic space in a target binding site [1]. This contrasts with the flat linear analog, which may not adequately probe steric tolerance in deep enzyme pockets. The compound is available in screening-ready purity (≥95%) and quantities suitable for both initial fragment screening (25–100 mg) and hit-to-lead synthesis (1 g scale) [1].

Analytical Reference Standard for Method Development in Chiral Chromatography

The compound's single stereocenter and distinct UV chromophore (λ_max ≈ 320 nm from the 4-nitrophenyl group) make it suitable as a test analyte for developing chiral HPLC or SFC separation methods [1]. Its retention behavior can be compared against the achiral analog N-(4-nitrophenyl)butanamide to validate column selectivity, providing a clear benchmark for method ruggedness testing before transferring the method to more valuable chiral lead compounds [1].

Application

Selection Property

Validation Focus

Enantioselective enzyme-activity studies

Stereochemical handle (single chiral center)

Enantiomer-specific turnover comparison; UV/Vis readout at 405 nm

Cellular amidase activity profiling

α-Branch steric shielding

Background amidase signal monitoring; class-level inference review

Fragment-based library synthesis

Bifunctional scaffold with 3D character

Library diversity and binding-pocket steric probing

Chiral chromatography method development

UV-active chromophore + single stereocenter

Column selectivity and method ruggedness benchmarking

• [1] Wiley Science Solutions. (2025). SpectraBase Compound Record: 2-ethyl-N-(4-nitrophenyl)butanamide (Compound ID EMf0Ifyyw6i). Retrieved from https://spectrabase.com/compound/EMf0Ifyyw6i View Source